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Compound of Interest

Compound Name: 2-Amino-6-bromonaphthalene

Cat. No.: B125385

This technical guide provides a comprehensive overview of 2-Amino-6-bromonaphthalene, a
key intermediate in synthetic organic chemistry, particularly in the development of novel
pharmaceutical compounds. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its chemical
properties, synthesis, and potential applications.

Chemical Identification and Properties

2-Amino-6-bromonaphthalene, also known as 6-bromo-2-naphthylamine, is an aromatic
amine.[1] Its unique structure, featuring a naphthalene core with both an amino and a bromo
substituent, makes it a versatile building block in medicinal chemistry. The naphthalene scaffold
itself is a privileged structure in the development of bioactive compounds with a wide array of
therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[2][3]

Table 1: Physicochemical Properties of 2-Amino-6-bromonaphthalene
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Property Value Source

CAS Number 7499-66-3 [4][51[6]1[7]

Molecular Formula C10HsBrN [11[415]

Molecular Weight 222.08 g/mol [1][8]

Appearance Grey solid [1]

Melting Point 128 °C [1][5]

N ) 364.4 °C at 760 mmHg; 155-

Boiling Point [11[5]
160 °C at 1 Torr

Density 1.563 g/cm3 [1][5]

pKa 3.66+0.10 (Predicted) [1]

Refractive Index 1.718 [5]
UBLKHAWYJFEPDX-

InChl Key [9][10]
UHFFFAOYSA-N
C1=CC2=C(C=CC(=C2)Br)C=

SMILES [10]

CIN

Experimental Protocols

A plausible synthetic route for 2-Amino-6-bromonaphthalene starts from 6-Bromo-2-

naphthoic acid. The following protocol is based on a general procedure for the conversion of a

carboxylic acid to an amine via an azide rearrangement.

Materials:

Triethylamine

6-Bromo-2-naphthoic acid

Diphenylphosphoryl azide (DPPA)

Dry Dimethylformamide (DMF)
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o Ethyl acetate (EtOAC)

o Saturated sodium bicarbonate solution

e Water

e Brine

e Anhydrous sodium sulfate or magnesium sulfate
o Celite

Procedure:

In a flask, dissolve 6-Bromo-2-naphthoic acid and triethylamine in dry DMF.[1]

 To this solution, add diphenylphosphoryl azide and stir at room temperature for 3 hours.[1]
» Add water to the solution and heat at 100°C for 1 hour.[1]

 After cooling, remove the DMF by distillation under high vacuum.[1]

o Dissolve the solid residue in ethyl acetate and wash with a saturated sodium bicarbonate
solution.[1]

« Filter the solution through celite.[1]
e Wash the filtrate with water and then with brine.[1]

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under vacuum to yield 2-Amino-6-bromonaphthalene as a solid.[1]

2-Amino-6-bromonaphthalene is harmful if swallowed or inhaled and causes skin and serious
eye irritation.[8] It may also cause respiratory irritation.[8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[11][12]
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o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[11]

o Respiratory Protection: Use in a well-ventilated area. If dust is formed, a NIOSH/MSHA
approved respirator is recommended.[11][12]

Handling:

Avoid contact with skin, eyes, and clothing.[11][12]

Do not breathe dust.[11]

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[11][12]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[12]

o Keep in the dark.[1]

Applications in Drug Discovery

The dual functionality of 2-Amino-6-bromonaphthalene, with its reactive amino and bromo
groups, makes it a valuable starting material for creating diverse compound libraries for high-
throughput screening.[2] The amino group can be readily acylated or alkylated, while the bromo
substituent can participate in various carbon-carbon and carbon-heteroatom bond-forming
reactions, such as Suzuki and Buchwald-Hartwig couplings.[2] Naphthalene-based molecules
have been successfully developed into drugs for a wide range of conditions, including cancer,
infections, and neurological disorders.[3]

Visualizations
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Proposed Synthesis of 2-Amino-6-bromonaphthalene

DPPA, Et3N
DMF, rt, 3h

6-Bromo-2-naphthoic acid

Curtius Rearrangement

Intermediate Azide H20, 100°C, 1h

Hydrolysis

2-Amino-6-bromonaphthalene

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Amino-6-bromonaphthalene.
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Potential Applications in Drug Discovery
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Caption: Logical workflow for drug discovery using 2-Amino-6-bromonaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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